Cas no 339018-12-1 ((2E)-3-(furan-2-yl)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one
• CAS No: 339018-12-1
• CID: 4648522
• Update Time: 2025-11-06

(2E)-3-(furan-2-yl)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2E)-3-(furan-2-yl)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one

(2E)-3-(furan-2-yl)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one: A Comprehensive Overview

(2E)-3-(furan-2-yl)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one, also known by its CAS number 339018-12-1, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and chemical synthesis. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its properties and applications.

The molecular structure of (2E)-3-(furan-2-yl)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one consists of a conjugated enone system, which plays a crucial role in its electronic properties. The presence of the furan moiety introduces additional aromaticity and reactivity, making it a versatile building block in organic synthesis. The trifluoromethyl group attached to the phenyl ring further modulates the electronic characteristics, enhancing stability and reactivity in specific chemical environments.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of fluorescent probes for biological imaging. The conjugated enone system allows for efficient energy transfer, making it an ideal candidate for such applications. Additionally, the trifluoromethyl group contributes to the compound's lipophilicity, which is critical for membrane permeability in drug delivery systems.

In terms of physical properties, (2E)-3-(furan-2-yl)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in high-throughput screening assays and combinatorial chemistry approaches. Furthermore, its stability under thermal and photochemical conditions has been extensively studied, providing valuable insights into its suitability for industrial applications.

The synthesis of this compound has been optimized through various routes, including palladium-catalyzed cross-coupling reactions and enolate chemistry. These methods not only enhance yield but also improve the overall efficiency of the synthesis process. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis pathways, reducing waste and improving sustainability.

From an application standpoint, (2E)-3-(furan-2-yl)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one has shown promise in the field of agrochemistry. Its ability to act as a precursor for herbicides and fungicides has been explored in several studies. The compound's reactivity under specific conditions allows for selective targeting of agricultural pests without causing harm to non-target organisms.

In conclusion, (2E)-3-(furan-2-yl)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one (CAS No: 339018-12-1) is a multifaceted compound with a wide range of potential applications. Its unique structural features, combined with recent research advancements, position it as a valuable tool in various scientific disciplines. As ongoing studies continue to uncover new properties and uses, this compound is expected to play an increasingly important role in both academic and industrial settings.